Cas no 748184-01-2 (tert-butyl N-(1-methylpyrrolidin-3-yl)carbamate)

• Product Name: tert-butyl N-(1-methylpyrrolidin-3-yl)carbamate
• CAS No: 748184-01-2
• MF: C₁₀H₂₀N₂O₂
• MW: 200.278002738953
• CID: 561105
• PubChem ID: 23544388
• Update Time: 2025-09-27

tert-butyl N-(1-methylpyrrolidin-3-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl (1-methylpyrrolidin-3-yl)carbamate
• LogP
• Carbamic acid,(1-methyl-3-pyrrolidinyl)-, 1,1-dimethylethyl ester (9CI)
• tert-butyl N-(1-methylpyrrolidin-3-yl)carbamate
• EN300-100488
• AKOS012973680
• tert-Butyl(1-methylpyrrolidin-3-yl)carbamate
• 748184-01-2
• N-methyl-3-t-butoxycarbonylaminopyrrolidine
• DTXSID40634883
• E72205
• CS-0455454
• SCHEMBL428907
• WS-01844
• Z1145146253
• FT-0757765
• ZAAYKTCDODPVPD-UHFFFAOYSA-N
• SB47257
• CJB87460
• (1-Methyl-pyrrolidin-3-yl)-carbamic acid tert-butyl ester
• Carbamic acid, (1-methyl-3-pyrrolidinyl)-, 1,1-dimethylethyl ester (9CI)
• DB-031063

• MDL： MFCD17011777
• Inchi： 1S/C10H20N2O2/c1-10(2,3)14-9(13)11-8-5-6-12(4)7-8/h8H,5-7H2,1-4H3,(H,11,13)
• InChI Key： ZAAYKTCDODPVPD-UHFFFAOYSA-N
• SMILES： O(C(NC1CN(C)CC1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 200.152477885g/mol
• Monoisotopic Mass: 200.152477885g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 41.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines N-alkylpyrrolidines

Additional information on tert-butyl N-(1-methylpyrrolidin-3-yl)carbamate

Comprehensive Overview of tert-butyl N-(1-methylpyrrolidin-3-yl)carbamate (CAS No. 748184-01-2)

tert-butyl N-(1-methylpyrrolidin-3-yl)carbamate, with the CAS number 748184-01-2, is a specialized organic compound widely utilized in pharmaceutical research and fine chemical synthesis. This compound belongs to the class of carbamate derivatives, which are known for their versatility in drug development and agrochemical applications. The presence of both tert-butyl and pyrrolidine moieties in its structure makes it a valuable intermediate for designing bioactive molecules.

In recent years, the demand for tert-butyl N-(1-methylpyrrolidin-3-yl)carbamate has surged due to its role in the synthesis of kinase inhibitors and central nervous system (CNS) targeting agents. Researchers are particularly interested in its potential applications for neurodegenerative diseases, a topic that aligns with current trends in AI-driven drug discovery and precision medicine. The compound’s unique structural features enable modifications that enhance blood-brain barrier permeability, a critical factor in CNS drug development.

The synthesis of CAS 748184-01-2 typically involves multi-step organic reactions, including Boc protection and amine alkylation. These processes are frequently discussed in academic forums and patent literature, reflecting the compound’s industrial relevance. Notably, its stability under mild conditions makes it a preferred choice for high-throughput screening and combinatorial chemistry, addressing the growing need for efficient drug discovery pipelines.

From an SEO perspective, users often search for terms like "tert-butyl carbamate synthesis", "pyrrolidine derivatives in pharmaceuticals", or "CAS 748184-01-2 applications". These queries highlight the compound’s intersection with green chemistry and sustainable synthesis, which are dominant themes in modern chemical research. Laboratories also prioritize scalable production methods for this compound, as evidenced by its inclusion in catalytic reaction studies.

Quality control of tert-butyl N-(1-methylpyrrolidin-3-yl)carbamate relies on advanced analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry. These methods ensure compliance with Good Manufacturing Practices (GMP), a requirement for pharmaceutical intermediates. The compound’s chiral purity is another focal point, given its potential use in enantioselective synthesis of therapeutic agents.

In conclusion, 748184-01-2 represents a critical building block in medicinal chemistry, bridging gaps between academic research and industrial applications. Its adaptability to structure-activity relationship (SAR) studies and compatibility with automated synthesis platforms position it as a compound of enduring significance. Future directions may explore its utility in bioconjugation or proteolysis-targeting chimera (PROTAC) technology, further expanding its scientific footprint.